Cas no 78273-16-2 (5-hydrazinylpyridine-2-carboxylic acid hydrochloride)

• Product Name: 5-hydrazinylpyridine-2-carboxylic acid hydrochloride
• CAS No: 78273-16-2
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• MDL: MFCD29034865
• CID: 5233823
• PubChem ID: 121552492
• Update Time: 2026-03-08

5-hydrazinylpyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-hydrazinyl-, hydrochloride (1:1)
• 5-hydrazinylpyridine-2-carboxylic acid hydrochloride

• MDL： MFCD29034865
• Inchi： 1S/C6H7N3O2.ClH/c7-9-4-1-2-5(6(10)11)8-3-4;/h1-3,9H,7H2,(H,10,11);1H
• InChI Key： WUZONYSQKSVZDU-UHFFFAOYSA-N
• SMILES： C(C1N=CC(NN)=CC=1)(=O)O.Cl

Additional information on 5-hydrazinylpyridine-2-carboxylic acid hydrochloride

5-Hydrazinylpyridine-2-Carboxylic Acid Hydrochloride (CAS No. 78273-16-2): A Comprehensive Overview

5-Hydrazinylpyridine-2-carboxylic acid hydrochloride (CAS No. 78273-16-2) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and organic synthesis. This compound, also known as pyridine-2-carboxylic acid hydrazide hydrochloride, has garnered attention due to its unique structural properties and potential biological activities.

The molecular formula of 5-hydrazinylpyridine-2-carboxylic acid hydrochloride is C₆H₉N₃O₂·HCl, and its molecular weight is approximately 184.61 g/mol. The compound is a white crystalline solid that is highly soluble in water and polar organic solvents. These physical properties make it an ideal candidate for various chemical reactions and biological assays.

In recent years, the study of 5-hydrazinylpyridine-2-carboxylic acid hydrochloride has expanded significantly, driven by its potential as a building block in the synthesis of bioactive molecules. One of the key areas of research has been its use in the development of novel drugs for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of antiviral agents, particularly those targeting RNA viruses such as influenza and hepatitis C.

The hydrazide functional group in 5-hydrazinylpyridine-2-carboxylic acid hydrochloride provides a reactive site for further chemical modifications, making it a valuable intermediate in the synthesis of diverse compounds. This functional group can undergo condensation reactions with aldehydes and ketones to form hydrazones, which are important intermediates in the synthesis of heterocyclic compounds with potential therapeutic applications.

Beyond its use as a synthetic intermediate, 5-hydrazinylpyridine-2-carboxylic acid hydrochloride has also shown promise in the field of bioconjugation. Bioconjugation involves the covalent attachment of biomolecules to other molecules or surfaces for various applications, including drug delivery, diagnostics, and imaging. The reactivity of the hydrazide group allows for efficient conjugation to aldehyde-functionalized biomolecules, such as proteins and carbohydrates.

In addition to its synthetic and bioconjugation applications, 5-hydrazinylpyridine-2-carboxylic acid hydrochloride has been explored for its potential as a ligand in coordination chemistry. The pyridine ring provides a strong electron-donating site, making it an excellent ligand for metal ions. This property has been utilized in the development of metal complexes with catalytic and sensing applications.

The biological activity of 5-hydrazinylpyridine-2-carboxylic acid hydrochloride has also been investigated extensively. Studies have shown that derivatives of this compound exhibit antimicrobial, antifungal, and anticancer properties. For example, a study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of 5-hydrazinylpyridine-2-carboxylic acid hydrochloride exhibited potent inhibitory effects against human cancer cell lines, including breast cancer and colon cancer cells.

The versatility of 5-hydrazinylpyridine-2-carboxylic acid hydrochloride extends to its use in analytical chemistry. The compound can be used as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis, enhancing the detection and quantification of various analytes. This application is particularly useful in environmental monitoring and forensic analysis.

In conclusion, 5-hydrazinylpyridine-2-carboxylic acid hydrochloride (CAS No. 78273-16-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, organic synthesis, bioconjugation, coordination chemistry, and analytical chemistry. Its unique structural properties and reactivity make it an invaluable tool for scientists working in these fields. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global health challenges.